Cas no 2941-36-8 (Heptanedinitrile, 2,2,6,6-tetramethyl-)

Heptanedinitrile, 2,2,6,6-tetramethyl- structure
2941-36-8 structure
Product Name:Heptanedinitrile, 2,2,6,6-tetramethyl-
CAS No:2941-36-8
MF:C11H18N2
MW:178.274022579193
CID:290717
PubChem ID:264238
Update Time:2025-04-19

Heptanedinitrile, 2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Heptanedinitrile, 2,2,6,6-tetramethyl-
    • 2,2,6,6-tetramethylheptanedinitrile
    • 2,2,6,6-tetramethyl-heptanedinitrile
    • 2,6-dicyano-2,6-dimethylheptane
    • 2,6-dimethyl-2,6-dicyanoheptane
    • AC1L6BG2
    • AC1Q1NKD
    • AC1Q4QL2
    • AG-J-19281
    • AR-1D0752
    • CTK1A7837
    • NSC99238
    • SCHEMBL8763241
    • AKOS024339959
    • NSC-99238
    • DTXSID70295007
    • 2941-36-8
    • 2,6-DIMETHYL-2,6-HEPTANEDICARBONITRILE
    • Inchi: 1S/C11H18N2/c1-10(2,8-12)6-5-7-11(3,4)9-13/h5-7H2,1-4H3
    • InChI Key: HLHZNKFMAKWWSK-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C)CCCC(C#N)(C)C

Computed Properties

  • Exact Mass: 178.14714
  • Monoisotopic Mass: 178.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 0.905
  • Boiling Point: 318.7°Cat760mmHg
  • Flash Point: 141.5°C
  • Refractive Index: 1.448
  • PSA: 47.58
  • LogP: 3.25626
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